Cas no 27213-36-1 (Cyclododecadiene)
Cyclododecadiene structure
Product Name:Cyclododecadiene
CAS No:27213-36-1
MF:C12H20
MW:164.287203788757
CID:1431728
PubChem ID:556285
Update Time:2025-04-20
Cyclododecadiene Chemical and Physical Properties
Names and Identifiers
-
- Cyclododecadiene
- cyclododeca-1,3-diene
- DTXSID50339453
- 27213-36-1
-
- Inchi: 1S/C12H20/c1-2-4-6-8-10-12-11-9-7-5-3-1/h1-4H,5-12H2
- InChI Key: RZUNIXAGSKNOIB-UHFFFAOYSA-N
- SMILES: C1CCCC=CC=CCCCC1
Computed Properties
- Exact Mass: 164.1566
- Monoisotopic Mass: 164.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 5.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Cyclododecadiene Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
27213-36-1 (Cyclododecadiene) Related Products
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